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Compound of Interest

Compound Name:

Cat. No.:

Isosorbide-D8

B15597262

L Get Quote

The isotopic purity of a deuterated compound refers to the percentage of molecules containing

the desired number of deuterium atoms. For Isosorbide-D8, the theoretical maximum is eight

deuterium atoms. The following table presents illustrative data for a typical batch of

Isosorbide-D8, as determined by High-Resolution Mass Spectrometry (HRMS) and Nuclear

Magnetic Resonance (NMR) Spectroscopy.

Disclaimer: The following data is illustrative and intended to represent typical values for

Isosorbide-D8. Actual values may vary between batches and suppliers.

lllustrative Batch

Parameter Method Specification
Data

Isotopic Enrichment HRMS / NMR >98% 99.2%
Chemical Purity HPLC = 98% 99.5%
Deuterium

) HRMS Report > 99 atom % D
Incorporation
Isotopic Distribution HRMS D8 > 99%
D7 <1%
D6 <0.1%
D0-D5 Not Detected
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Experimental Protocols

Accurate determination of the isotopic purity of Isosorbide-D8 relies on sophisticated analytical
techniques. The two primary methods are High-Resolution Mass Spectrometry (HRMS) and
Nuclear Magnetic Resonance (NMR) Spectroscopy.

Isotopic Purity Determination by High-Resolution Mass
Spectrometry (HRMS)

HRMS is a powerful technigue for determining the isotopic distribution of a compound by
precisely measuring the mass-to-charge ratio (m/z) of its ions.

Methodology:

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Fourier-
Transform lon Cyclotron Resonance (FT-ICR) mass spectrometer, equipped with an
electrospray ionization (ESI) source.

e Sample Preparation:

o Prepare a stock solution of Isosorbide-D8 in a suitable solvent (e.g., methanol or
acetonitrile) at a concentration of 1 mg/mL.

o Further dilute the stock solution to a final concentration of 1 pg/mL with the same solvent.
e Analysis:
o Infuse the diluted sample solution directly into the ESI source at a flow rate of 5-10 pL/min.

o Acquire mass spectra in positive or negative ion mode, depending on the ionization
efficiency of the analyte. For Isosorbide-D8, positive ion mode is typically used,
monitoring for the [M+H]* or [M+Na]* adducts.

o Set the mass spectrometer to a high resolution (> 60,000) to resolve the isotopic peaks.

o Collect data over a relevant m/z range that includes the expected masses of all possible
deuterated species (DO to D8).
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o Data Analysis:
o ldentify the monoisotopic peak of the fully deuterated species (D8).

o Measure the intensities of the peaks corresponding to the lower deuterated species (DO to
D7).

o Calculate the relative abundance of each isotopic species.

o The isotopic purity is expressed as the percentage of the D8 species relative to the sum of
all isotopic species.

Isotopic Purity Determination by Nuclear Magnetic
Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly *H (proton) and 2H (deuterium) NMR, is used to determine the
level of deuterium incorporation and to confirm the positions of deuteration.

Methodology:

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
broadband probe.

e Sample Preparation:

o Accurately weigh approximately 5-10 mg of Isosorbide-D8 and dissolve it in a known
volume of a suitable deuterated solvent (e.g., DMSO-de or CDCIs) that does not have

signals overlapping with the analyte signals.
o Add a known amount of an internal standard with a certified purity for quantitative analysis.
e 1H NMR Analysis:
o Acquire a quantitative *H NMR spectrum.
o Integrate the signals corresponding to the residual protons in Isosorbide-D8.

o Compare the integral of the residual proton signals to the integral of the internal standard.
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o Calculate the percentage of non-deuterated sites to determine the overall level of

deuterium incorporation.

e 2H NMR Analysis:
o Acquire a 2H NMR spectrum.

o Observe the signals corresponding to the deuterium atoms at the different positions in the

molecule. This confirms the locations of deuteration.

Mandatory Visualizations
Synthesis of Isosorbide-D8

A plausible synthetic route for Isosorbide-D8 involves the deuteration of D-glucose followed by

acid-catalyzed cyclization.
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Step 1: Deuteration of D-Glucose

D-Sorbitol-D8

Step 2: Cyclization

D-Sorbitol-D8

Acid Catalyst (e.g., H2SO4), Heat

Analytical Methods Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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